Cas no 205319-10-4 ([4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ))

[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ) is a highly efficient palladium(II) complex featuring a xanthene-based bidentate phosphine ligand. Its rigid xanthene backbone and electron-rich diphenylphosphino groups provide exceptional stability and reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The steric hindrance from the 9,9-dimethyl groups enhances selectivity, while the chelating phosphine ligands improve catalyst longevity. This complex is particularly valued for its air and moisture stability, facilitating handling and storage. Its well-defined structure ensures reproducible performance in homogeneous catalysis, making it a preferred choice for synthesizing pharmaceuticals, agrochemicals, and fine chemicals under mild conditions.

[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ) structure

205319-10-4 structure

Product Name:[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ)

CAS No:205319-10-4

MF:C₃₉H₃₂Cl₂OP₂Pd

MW:755.944308280945

MDL:MFCD14155707

CID:1004401

PubChem ID:253659676

Update Time:2025-06-07

[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ) Chemical and Physical Properties

Names and Identifiers

- Dichloro[9,9-diMethyl-4,5-bis(diphenylphosphino)xanthene]palladiuM(II)
- bis(diphenylphosphino)xanthene]palladiuM(II)
- Dichloro[9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene]palladium(II), min
- dichloropalladium,(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)-diphenylphosphane
- [4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(II)
- [4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]palladium(II) Dichloride
- Pd(Xantphos)Cl2
- [4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ)
- Dichloro[9,9-dimethyl-4,5- bis(diphenylphosphino)xanthene]palladium(II)
- SCHEMBL12466735
- 205319-10-4
- SY074043
- Dichloro[9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene]palladium(II), 95%
- AMY41872
- dichloropalladium;(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)-diphenylphosphane
- AKOS024462646
- F10280
- MFCD14155707
- A879576
- PdCl2(Xant-Phos)
- MDL： MFCD14155707
- Inchi： 1S/C39H32OP2.2ClH.Pd/c1-39(2)33-25-15-27-35(41(29-17-7-3-8-18-29)30-19-9-4-10-20-30)37(33)40-38-34(39)26-16-28-36(38)42(31-21-11-5-12-22-31)32-23-13-6-14-24-32;;;/h3-28H,1-2H3;2*1H;/q;;;+2/p-2
- InChI Key： HEYONDYPXIUDCK-UHFFFAOYSA-L
- SMILES： [Pd](Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC2=C1OC1C(=CC=CC=1C2(C)C)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 754.03400
Monoisotopic Mass: 754.03403g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 45
Rotatable Bond Count: 6
Complexity: 734
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Color/Form: No data available
Melting Point: 280-287 °C (decomposition)
Boiling Point: No data available
PSA: 36.41000
LogP: 1.64260
Sensitiveness: Sensitive to air

[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ) Security Information

Signal Word：Warning
Hazard Statement： H317
Warning Statement： P261-P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Inert atmosphere,2-8°C(BD290313)

[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019119852-5g	Dichloro[9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene]palladium(II)	205319-10-4	95%	5g	$355.00	2023-09-02
Chemenu	CM102816-5g	Dichloro[9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene]palladium(II)	205319-10-4	98%	5g	$234	2021-08-06
TRC	D438663-2.5mg	Dichloro[9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene]palladium(II)	205319-10-4		2.5mg	$ 50.00	2022-06-05
TRC	D438663-5mg	Dichloro[9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene]palladium(II)	205319-10-4		5mg	$ 65.00	2022-06-05
TRC	D438663-25mg	Dichloro[9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene]palladium(II)	205319-10-4		25mg	$ 80.00	2022-06-05
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600098-1g	[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ)	205319-10-4	98%	1g	¥465.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600098-250mg	[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ)	205319-10-4	98%	250mg	¥198.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	768146-500MG	Dichloro[9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene]palladium(II)	205319-10-4		500mg	¥510.71	2023-11-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	768146-2G	Dichloro[9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene]palladium(II)	205319-10-4		2g	¥1564.28	2023-11-22
FUJIFILM	026-18571-1G	[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ)	205319-10-4		1g	JPY 17600	2023-09-15

[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ) Production Method

[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene]dichloropalladium(Ⅱ) Suppliers

Suzhou Senfeida Chemical Co., Ltd

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Audited Supplier

(CAS:205319-10-4)Dichloro[9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene]palladium(II), min. 98%

Order Number:sfd720

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:205319-10-4)4,5-双二苯基膦-9,9-二甲基氧杂蒽二氯化钯

Order Number:LE26616166

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:56

Price ($):discuss personally

Email:18501500038@163.com

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